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Compound of Interest

Compound Name: Chloromethane

Cat. No.: B1201357

A Technical Guide for Researchers and Drug Development Professionals

Chloromethane (CHsCI), also known as methyl chloride, is a cornerstone chemical
intermediate in a myriad of organic synthesis applications. Its utility spans from the large-scale
production of silicones to the nuanced methylation reactions vital in pharmaceutical and
agricultural chemical development. This technical guide provides an in-depth exploration of
chloromethane's core applications, complete with quantitative data, detailed experimental
protocols, and visual representations of key chemical processes.

Physicochemical Properties of Chloromethane

A thorough understanding of chloromethane's physical and chemical properties is paramount
for its safe and effective use in synthesis. The following tables summarize its key
characteristics.

Table 1: Physical Properties of Chloromethane[1][2][3][4][5]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1201357?utm_src=pdf-interest
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chloromethane
https://www.ncbi.nlm.nih.gov/books/NBK600826/table/ch4.tab2/
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=12&lang=eng
https://www.agilent.com/cs/library/msds/HC-090-1_NAEnglish.pdf
https://www.acs.org/molecule-of-the-week/archive/c/chloromethane.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula CHsCl

Molar Mass 50.49 g/mol
Appearance Colorless gas

Odor Faint, sweet

Density 2.3065 g/L (0 °C, gas)
Melting Point -97.4 °C

Boiling Point -24.2 °C

Solubility in Water

5.32 g/L (25 °C)

Vapor Pressure

4800 hPa (20 °C)

Table 2: Chemical and Safety Data for Chloromethane[2][6][7][8]

Property Value
Flash Point -46 °C
Autoignition Temperature 632 °C
Explosive Limits in Air 8.1-17.4%
Log Kow 0.91

CAS Number 74-87-3

Hazard Classifications

Extremely flammable gas, Suspected of causing

cancer

Core Applications in Organic Synthesis

Chloromethane's reactivity as a methylating agent is central to its widespread use. The

polarized C-CI bond renders the carbon atom electrophilic and susceptible to nucleophilic

attack, making it an excellent substrate for introducing methyl groups into various molecules.
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Synthesis of Silicone Precursors: The Miiller-Rochow
Process

The largest industrial application of chloromethane is in the production of methylchlorosilanes,
the primary precursors to silicone polymers. This is achieved through the Muller-Rochow
process, a direct synthesis method.

Reaction Overview:
2 CHsCl + Si - (CHs)2SIiClz

This reaction is typically carried out in a fluidized bed reactor and produces a mixture of
methylchlorosilanes, with dimethyldichlorosilane being the primary product.

Experimental Protocol: Muller-Rochow Process[9][10][11][12]
e Reactants:
o Silicon powder (97-99% purity, particle size 45-250 pm)
o Chloromethane (gaseous)
o Catalyst:

o Copper (typically as copper(l) chloride or elemental copper), often with promoters such as
zinc, tin, or aluminum.

» Reaction Conditions:
o Temperature: 250-350 °C
o Pressure: 1-5 bar

» Procedure:

o Finely ground silicon is mixed with the copper catalyst and introduced into a fluidized bed
reactor.
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[e]

A stream of hot chloromethane gas is passed through the silicon-catalyst mixture.

o

The reaction is highly exothermic, and the temperature is carefully controlled to maintain
selectivity towards dimethyldichlorosilane.

o

The gaseous product stream, containing a mixture of methylchlorosilanes (e.qg.,
(CH3)2SiClz, CHsSICls, (CHs)sSiCl), is continuously removed from the reactor.

o

The individual silanes are separated by fractional distillation.

e Yield:

o The conversion of silicon can be as high as 90-98%.

o The selectivity for dimethyldichlorosilane is typically in the range of 80-90%.

Fluidized Bed Reactor (250-350°C, 1-5 bar)

Silicon Powder (Si) Reaction Zone 4.{ Gaseous Product Mixture ((CH3)xSiCl(4-x)) }—P{ Fractional Distillation

‘ Chloromethane (CH3Cl) Gas

Click to download full resolution via product page

Miiller-Rochow Process Workflow

Methylation of Alcohols and Phenols

Chloromethane is an effective reagent for the methylation of hydroxyl groups to form methyl
ethers. This is particularly important in the synthesis of pharmaceuticals, agrochemicals, and
polymers like methylcellulose.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/product/b1201357?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reaction Overview (Williamson Ether Synthesis):
R-OH + NaOH - R-O~Na* + H20 R-O~Na* + CHsCl — R-O-CHs + NaCl
Experimental Protocol: Methylation of Softwood Kraft Lignin[13][14][15]
e Reactants:
o Softwood Kraft Lignin (SKL)
o Sodium hydroxide (NaOH) solution (e.g., 2.0 M)
o Chloromethane (gaseous)
e Reaction Conditions:
o Temperature: 90 °C
o Pressure: 40 psi (maintained with chloromethane)
o Reaction Time: 4 hours
e Procedure:
o Dissolve SKL in an aqueous solution of sodium hydroxide in a stainless steel reactor.
o Seal the reactor, flush with nitrogen, and then pressurize with chloromethane to 40 psi.

o Heat the reactor to an internal temperature of 90 °C and maintain for 4 hours, ensuring the
chloromethane pressure remains constant.

o After cooling and venting the reactor, acidify the resulting suspension to pH 2 with sulfuric
acid.

o The methylated lignin precipitates and is collected by centrifugation or filtration, washed,
and dried.

e Yield:
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o Yields are calculated based on the mass increase due to methylation.

Step 1: Deprotonation

Sodium Hydroxide (NaOH)
Alcohol/Phenol (R-OH) *OH- | A lkoxide (R-0-) ‘

‘Water (H20) ‘

Step 2: Nucleophilic Attack (SN2)

Alkoxide (R-0-) —Nucleophilic Attack | ) o thane (CH3CI) [0S of Leaving Group | e fon ()
Methyl Ether (R-O-CH3)

Click to download full resolution via product page

General Mechanism for Methylation of Alcohols/Phenols

Synthesis of Quaternary Ammonium Salts

Chloromethane is used to quaternize tertiary amines, producing quaternary ammonium salts.
These compounds have applications as surfactants, phase-transfer catalysts, and antimicrobial
agents.

Reaction Overview (Menschutkin Reaction):

RsN + CHsCl - [RsNCH3]*Cl-

Experimental Protocol: Quaternization of Linear Polyglycerol (LPG)-Amine[16]
e Reactants:

o LPG with primary amine groups
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o Sodium hydroxide (to adjust pH)

o Chloromethane (condensed liquid)

» Reaction Conditions:
o Temperature: 120 °C
o Initial Pressure: 8.00 bar
o Reaction Time: 16 hours
e Procedure:
o Dissolve the LPG-amine in water in a stainless steel autoclave.
o Adjust the pH of the solution to 14 using sodium hydroxide.
o Condense a stoichiometric excess of chloromethane into the autoclave.

o Heat the reaction mixture to 120 °C for 16 hours. The pressure will decrease as the
chloromethane is consumed.

o After cooling and venting, the product can be isolated.

Other Significant Synthetic Applications

Beyond these primary uses, chloromethane serves as a versatile intermediate in several other
important organic transformations:

» Friedel-Crafts Alkylation: In the presence of a Lewis acid catalyst like aluminum chloride,
chloromethane can methylate aromatic rings.[17][18][19]

o Grignard Reagent Formation: Reaction with magnesium metal in an anhydrous ether solvent
yields methylmagnesium chloride (CHsMgCl), a valuable Grignard reagent for forming new
carbon-carbon bonds.[20][21][22][23][24]

e Production of Other Chloromethanes: Chloromethane can be further chlorinated to
produce dichloromethane (CHzCl2), chloroform (CHCIs), and carbon tetrachloride (CCla).
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Friedel-Crafts Alkylation
Chloromethane (CH3CI) AICI3
+ Benzene + Mg + CI2
\ Grignard Reagent Formation \Further Chlorination
\
Benzene Magnesium (Mg) Anhydrous Ether Chlorine (CI2) UV light
+ AlCI3 \iEther xJV light
\
Toluene Methylmagnesium Chloride (CH3MgCl) Dichloromethane (CH2CI2)
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Overview of Other Synthetic Uses of Chloromethane

Safety and Handling

Chloromethane is a flammable and toxic gas.[6] All manipulations should be conducted in a
well-ventilated fume hood by trained personnel.[6] Personal protective equipment, including
appropriate gloves (Viton or PVA are recommended), safety goggles, and a lab coat, is
mandatory.[6] Cylinders of chloromethane should be stored in a cool, dry, well-ventilated area
away from heat and ignition sources.[6]

Conclusion

Chloromethane remains an indispensable C1 building block in organic synthesis. Its role as a
key intermediate in the production of silicones, as a versatile methylating agent, and in the
formation of other valuable reagents underscores its importance in both industrial and
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academic research. A comprehensive understanding of its properties, reaction conditions, and
safety protocols is essential for harnessing its full synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26200%3A_Organic_Chemistry_II_(Wenthold)/Chapter_15._Reactions_of_Aromatic_Molecules/15.02%3A_Friedel-Crafts_Reactions/15.02.1%3A_Friedel-Crafts_Alkylation
https://pmc.ncbi.nlm.nih.gov/articles/PMC7702172/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7702172/
http://www.sciencemadness.org/smwiki/index.php/Chloromethane
https://web.mnstate.edu/jasperse/chem365/grignard.pdf
https://digitalcommons.ursinus.edu/cgi/viewcontent.cgi?params=/context/chem_hon/article/1049/&path_info=Cooke__Flora_1935Grignard.pdf
https://www.sciencemadness.org/smwiki/index.php/Grignard_reagent
https://www.masterorganicchemistry.com/2011/10/14/reagent-friday-grignard-reagents/
https://www.benchchem.com/product/b1201357#chloromethane-as-a-chemical-intermediate-in-organic-synthesis
https://www.benchchem.com/product/b1201357#chloromethane-as-a-chemical-intermediate-in-organic-synthesis
https://www.benchchem.com/product/b1201357#chloromethane-as-a-chemical-intermediate-in-organic-synthesis
https://www.benchchem.com/product/b1201357#chloromethane-as-a-chemical-intermediate-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1201357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

